Cas no 92147-54-1 (3-Methyl-9-oxo-3-azabicyclo[3.3.1]nonane-1,5-dicarboxylic acid)

• Product Name: 3-Methyl-9-oxo-3-azabicyclo[3.3.1]nonane-1,5-dicarboxylic acid
• CAS No: 92147-54-1
• MF: C₁₁H₁₅NO₅
• MW: 241.240503549576
• CID: 6782722
• PubChem ID: 153793126
• Update Time: 2025-10-28

3-Methyl-9-oxo-3-azabicyclo[3.3.1]nonane-1,5-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• starbld0031497
• 3-Methyl-9-oxo-3-azabicyclo[3.3.1]nonane-1,5-dicarboxylic acid
• 92147-54-1

• Inchi： 1S/C11H15NO5/c1-12-5-10(8(14)15)3-2-4-11(6-12,7(10)13)9(16)17/h2-6H2,1H3,(H,14,15)(H,16,17)
• InChI Key： REKQMJJIHKTJMB-UHFFFAOYSA-N
• SMILES： O=C1C2(C(=O)O)CN(C)CC1(C(=O)O)CCC2

Computed Properties

• Exact Mass: 241.09502258g/mol
• Monoisotopic Mass: 241.09502258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 94.9Ų

Additional information on 3-Methyl-9-oxo-3-azabicyclo[3.3.1]nonane-1,5-dicarboxylic acid

3-Methyl-9-Oxo-3-Azabicyclo[3.3.1]Nonane-1,5-Dicarboxylic Acid: A Comprehensive Overview

The compound 3-Methyl-9-Oxo-3-Azabicyclo[3.3.1]Nonane-1,5-Dicarboxylic Acid (CAS No: 92147-54-1) is a bicyclic compound with a unique structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of bicyclic dicarboxylic acids, which are known for their potential applications in drug design and development. The molecule's structure is characterized by a bicyclo[3.3.1]nonane framework, with a methyl group at position 3, an oxo group at position 9, and carboxylic acid groups at positions 1 and 5.

Recent studies have highlighted the importance of bicyclic compounds in medicinal chemistry due to their ability to mimic natural product scaffolds and their potential for modulating biological targets. The bicyclo[3.3.1]nonane system in this compound provides a rigid framework that can be exploited for designing molecules with desired pharmacokinetic properties. The presence of carboxylic acid groups at positions 1 and 5 adds functional diversity, enabling the molecule to participate in various chemical reactions and biological interactions.

The synthesis of 3-Methyl-9-Oxo-3-Azabicyclo[3.3.1]Nonane-1,5-Dicarboxylic Acid involves a series of well-established organic reactions, including cycloadditions, oxidations, and ring-forming processes. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound, which is critical for its application in preclinical studies.

In terms of biological activity, this compound has shown promise in modulating key enzymes and receptors involved in metabolic pathways. For instance, studies have demonstrated its ability to inhibit certain kinases and proteases, making it a potential lead compound for drug discovery programs targeting diseases such as cancer and inflammatory disorders.

The dicarboxylic acid functionality in this molecule also makes it a candidate for use in polymer chemistry and materials science. Its ability to form cross-linked networks through esterification or amidation reactions has been explored in the development of biodegradable polymers and drug delivery systems.

From an analytical standpoint, the characterization of CAS No: 92147-54-1 has been enhanced by modern spectroscopic techniques such as NMR and mass spectrometry. These methods have provided detailed insights into the molecule's conformational flexibility and stereochemistry, which are crucial for understanding its interactions with biological systems.

Looking ahead, the continued exploration of bicyclic dicarboxylic acids like this compound is expected to yield new insights into their therapeutic potential. Ongoing research is focused on improving the bioavailability of such molecules through structural modifications and formulation strategies.

In conclusion, 3-Methyl-9-Oxo-3-Azabicyclo[3.3.1]Nonane-1,5-Dicarboxylic Acid (CAS No: 92147-54